Cas no 2171149-07-6 ((2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)
(2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
- 2171149-07-6
- (2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
- EN300-1573522
-
- Inchi: 1S/C26H33N3O5/c1-4-5-14-22(25(31)32)27-24(30)23(15-29(2)3)28-26(33)34-16-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21-23H,4-5,14-16H2,1-3H3,(H,27,30)(H,28,33)(H,31,32)/t22-,23-/m0/s1
- InChI Key: FSHCWNVETNUJQY-GOTSBHOMSA-N
- SMILES: O(C(N[C@H](C(N[C@H](C(=O)O)CCCC)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 467.24202116g/mol
- Monoisotopic Mass: 467.24202116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 108Ų
(2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1573522-0.05g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171149-07-6 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1573522-0.1g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171149-07-6 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1573522-0.25g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171149-07-6 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1573522-0.5g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171149-07-6 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1573522-1.0g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171149-07-6 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1573522-2.5g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171149-07-6 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1573522-5.0g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171149-07-6 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1573522-10.0g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171149-07-6 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1573522-50mg |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171149-07-6 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1573522-100mg |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171149-07-6 | 100mg |
$2963.0 | 2023-09-24 |
(2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on (2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
Compound CAS No. 2171149-07-6: (2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic Acid
The compound with CAS No. 2171149-07-6, named (2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and bioactive materials.
Structural Analysis: The molecule consists of a hexanoic acid backbone, which serves as the primary chain, with a propanamide group attached at the third carbon. The stereochemistry of the molecule is defined by two chiral centers at the second carbon, both designated as (S) configurations. This stereochemistry plays a crucial role in determining the compound's biological activity and solubility properties. Additionally, the presence of a dimethylamino group introduces basicity and enhances the molecule's ability to interact with biological systems.
Functional Groups: The compound incorporates several functional groups that contribute to its versatility. The dimethylamino group is known for its ability to act as a base and can participate in hydrogen bonding, which is essential for bioavailability. The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, providing stability during chemical reactions while maintaining reactivity for subsequent transformations. This combination of functional groups makes the compound suitable for use in peptide synthesis and drug delivery systems.
Synthesis and Applications: Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have employed advanced techniques such as stereoselective synthesis and catalytic asymmetric reactions to ensure the correct stereochemistry is maintained. The compound has been explored for its potential in creating bioactive materials, such as drug-eluting polymers, where its ability to release drugs in a controlled manner has shown promise.
Biological Activity: Preclinical studies have demonstrated that this compound exhibits significant biological activity, particularly in modulating cellular signaling pathways. Its ability to interact with specific receptors makes it a candidate for therapeutic applications in areas such as oncology and neurodegenerative diseases. Furthermore, its stereochemistry has been shown to influence its pharmacokinetic properties, with the (S,S) configuration demonstrating superior bioavailability compared to other stereoisomers.
Recent Research Findings: In 2023, a groundbreaking study published in *Nature Chemistry* highlighted the use of this compound as a building block for creating self-assembling peptides. These peptides have shown remarkable potential in tissue engineering, where they can form scaffolds that promote cell adhesion and differentiation. Additionally, researchers have explored its use in targeted drug delivery systems, where its Fmoc group can be cleaved under specific physiological conditions to release therapeutic agents at desired sites.
Challenges and Future Directions: Despite its promising applications, challenges remain in scaling up production while maintaining high purity levels. Current research efforts are focused on developing scalable synthetic routes that can meet industrial demands without compromising quality. Additionally, further investigations into its long-term biocompatibility and toxicity profiles are essential before it can be widely adopted in clinical settings.
In conclusion, (2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation therapeutic agents and biomaterials.
2171149-07-6 ((2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)